[4-(Ethylthio)-2-methylphenyl]-boronic acid

• Molecular Formula: C9H13BO2S
• Molecular Weight: 196.08 g/mol
• IUPAC Name: (4-ethylsulfanyl-2-methylphenyl)boronic acid
• InChI: InChI=1S/C9H13BO2S/c1-3-13-8-4-5-9(10(11)12)7(2)6-8/h4-6,11-12H,3H2,1-2H3
• InChI Key: SBYSVFNOQSUPFB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)SCC)C)(O)O

Description

[4-(Ethylthio)-2-methylphenyl]-boronic acid is a useful research compound. Its molecular formula is C9H13BO2S and its molecular weight is 196.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 ml portion of a solution of the product from example 10 step (i) (120.7 g) in THF (500 ml) was added to a stirred mixture of magnesium turnings (13.4 g) in THF (100 ml). Dibromoethane (0.2 ml) was added, and the mixture gently refluxed on initiation. The remaining bromide solution was added dropwise maintaining the reaction at reflux. After addition the mixture was allowed to cool to RT then transferred via cannula into a stirred solution of trimethylborate (112 ml) in TIE (200 ml) at 0° C. The mixture was warmed to RT, stirred for 2 h then quenched with 2M hydrochloric acid (300 ml). After stirring at RT for 18 h the THF was removed under reduced pressure and the mixture extracted with diethylether. The organics were separated, washed with water, dried and evaporated under reduced pressure. The residue was triturated with diethylether/isohexane and filtered. Yield 53.02 g